Cas no 56686-16-9 (5-Bromo-2,4-dimethoxypyrimidine)

5-Bromo-2,4-dimethoxypyrimidine is a brominated pyrimidine derivative featuring methoxy substituents at the 2- and 4-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom at the 5-position enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Stille couplings. Its dimethoxy substitution pattern contributes to stability while allowing further functionalization. The product is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
5-Bromo-2,4-dimethoxypyrimidine structure
56686-16-9 structure
Product Name:5-Bromo-2,4-dimethoxypyrimidine
CAS No:56686-16-9
MF:C6H7BrN2O2
MW:219.035980463028
MDL:MFCD00038016
CID:89910
PubChem ID:255719
Update Time:2025-06-07

5-Bromo-2,4-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2,4-dimethoxypyrimidine
    • 5-Bromo-2,4-dimethoxy-pyrimidine
    • AC-26655
    • NSC81442
    • 56686-16-9
    • AKOS002663043
    • AB01689
    • W-203136
    • 2,4-Dimethoxy-5-bromopyrimidine
    • Pyrimidine, 5-bromo-2,4-dimethoxy-
    • BP-10026
    • MFCD00038016
    • FT-0620074
    • 5-BROMO-2,4-BIS(METHYLOXY)PYRIMIDINE
    • PS-5801
    • SCHEMBL322170
    • SY014656
    • DTXSID00292302
    • B1920
    • 5-bromo-2 , 4-methoxypyrimidine
    • CS-W014776
    • 5-bromo-2,6-dimethoxy-pyrimidine
    • AM20100395
    • EN300-310657
    • 5-Bromo-2,4-dimethoxypyrimidine, 97%
    • NSC-81442
    • DB-010258
    • DTXCID90243444
    • MDL： MFCD00038016
    • Inchi： 1S/C6H7BrN2O2/c1-10-5-4(7)3-8-6(9-5)11-2/h3H,1-2H3
    • InChI Key： QEZIMQMMEGPYTR-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(N=C1OC)OC

Computed Properties

  • Exact Mass: 217.96900
  • Monoisotopic Mass: 217.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.563
  • Melting Point: 62.0 to 65.0 deg-C
  • Boiling Point: 125°C/17mmHg(lit.)
  • Flash Point: 133.4℃
  • Refractive Index: 1.533
  • PSA: 44.24000
  • LogP: 1.25630
  • Solubility: Not determined

5-Bromo-2,4-dimethoxypyrimidine Security Information

5-Bromo-2,4-dimethoxypyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2,4-dimethoxypyrimidine Pricemore >>

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Apollo Scientific
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5-Bromo-2,4-dimethoxypyrimidine Production Method

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